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Compound of Interest

Compound Name: MRS2365 trisodium

Cat. No.: B15568971

Essential Safety and Handling of MRS2365
Trisodium

For researchers, scientists, and drug development professionals utilizing MRS2365 trisodium,
a potent and selective P2Y1 receptor agonist, adherence to strict safety and handling protocols
is paramount. This guide provides immediate, essential information for the safe operational use
and disposal of this compound, ensuring laboratory safety and procedural accuracy.

Immediate Safety and Handling Protocols

MRS2365 trisodium is a high-purity solid chemical intended for laboratory research use. While
a specific Safety Data Sheet (SDS) is not publicly available, a cautious approach based on its
nature as a potent biological agent and general principles of laboratory safety is required.

Personal Protective Equipment (PPE):

When handling MRS2365 trisodium, the following personal protective equipment should be
worn at all times:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
accidental splashes or dust.

o Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential to prevent skin
contact.
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o Body Protection: A laboratory coat must be worn.

o Respiratory Protection: If handling the powder outside of a fume hood or glove box, a
NIOSH-approved respirator may be necessary to avoid inhalation.

Handling Procedures:

o Preparation: Read and understand all available information on MRS2365 trisodium before
handling. Ensure a clean and organized workspace.

e Weighing and Aliquoting: Whenever possible, handle the solid powder in a chemical fume
hood or a glove box to minimize inhalation exposure.

e Solution Preparation: MRS2365 trisodium is soluble in water. When preparing solutions,
add the solvent to the solid slowly to avoid splashing.

o Spill Management: In case of a spill, decontaminate the area with an appropriate laboratory
disinfectant. Absorb liquid spills with inert material (e.g., vermiculite, sand) and collect all
contaminated materials in a sealed container for proper disposal.

e Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.

Quantitative Data Summary

Property Value
Molecular Weight 549.28 g/mol
Purity >98% (HPLC)
ECso 0.4 nM

Storage and Disposal

Storage:
MRS2365 trisodium should be stored at -80°C for long-term stability.

Disposal Plan:
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All waste materials contaminated with MRS2365 trisodium, including empty containers,
disposable labware, and contaminated PPE, should be considered chemical waste. Dispose of
this waste in accordance with local, state, and federal regulations. Do not dispose of it down
the drain or in the regular trash.

Experimental Workflow: Handling of a Potent Solid
Reagent

The following diagram illustrates a standard workflow for handling a potent solid chemical
reagent like MRS2365 trisodium in a laboratory setting.
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Caption: A generalized workflow for the safe handling of potent solid laboratory reagents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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